BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of N-Ethyl-N-(2-
hydroxyethyl)nitrosamine: A Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N-Ethyl-N-(2-
Compound Name: ) )
hydroxyethyl)nitrosamine

Cat. No.: B110614

The proper handling and disposal of N-Ethyl-N-(2-hydroxyethyl)nitrosamine are critical for
ensuring laboratory safety and environmental protection. This compound is a suspected
carcinogen and mutagen, necessitating strict adherence to established protocols. This guide
provides essential safety and logistical information for researchers, scientists, and drug
development professionals to manage this chemical waste responsibly.

Immediate Safety and Handling Precautions

Before handling N-Ethyl-N-(2-hydroxyethyl)nitrosamine, it is imperative to obtain special
instructions and understand all safety precautions. Always handle this substance within a
certified chemical fume hood.

Personal Protective Equipment (PPE):

e Gloves: Wear chemical-impermeable gloves.

» Protective Clothing: A lab coat or other protective clothing is mandatory.
o Eye/Face Protection: Use safety glasses with side shields or goggles.

» Respiratory Protection: If there is a risk of inhalation, use a NIOSH/MSHA-approved
respirator.
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Regulatory Compliance

The disposal of N-Ethyl-N-(2-hydroxyethyl)nitrosamine is governed by hazardous waste
regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United
States. Generators of this waste are legally responsible for ensuring it is managed and
disposed of in accordance with all applicable local, state, and federal laws. Always consult your
institution's Environmental Health and Safety (EHS) department for specific guidance.

Step-by-Step Disposal Protocol

1. Waste Classification: N-Ethyl-N-(2-hydroxyethyl)nitrosamine and any materials
contaminated with it (e.g., pipette tips, gloves, empty containers) must be classified as
hazardous chemical waste due to its carcinogenicity and potential genetic toxicity.

2. Waste Segregation and Collection:

o Collect all waste streams containing N-Ethyl-N-(2-hydroxyethyl)nitrosamine separately
from other chemical and general laboratory waste.

e Use a dedicated, leak-proof, and chemically compatible waste container.

» Do not mix this waste with other types of hazardous materials unless specifically instructed
to do so by your EHS department.

3. Labeling:

o Clearly label the waste container with the words "Hazardous Waste."

« ldentify the contents as "N-Ethyl-N-(2-hydroxyethyl)nitrosamine Waste."
 Include the approximate concentration and quantity of the chemical.

o Add the appropriate hazard pictograms (e.g., Health Hazard).

» Note the accumulation start date on the label.

4. Storage:
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o Store the sealed waste container in a designated, secure satellite accumulation area.

e The storage area should be cool, dry, and well-ventilated, away from heat or ignition sources.
The pure substance is typically stored at refrigerator temperatures (4 °C).

o Ensure secondary containment is in place to prevent spills.
5. Final Disposal:

» Disposal must be conducted through an approved and licensed hazardous waste disposal
facility.

o Contact your institution's EHS office to arrange for the pickup and transport of the waste. Do
not attempt to dispose of this chemical down the drain or in regular trash.

6. Decontamination:

» All non-disposable equipment and surfaces that come into contact with N-Ethyl-N-(2-
hydroxyethyl)nitrosamine must be thoroughly decontaminated.

e Consult your EHS department for an approved decontamination procedure and appropriate
cleaning agents.

Chemical and Safety Data

The following table summarizes key quantitative data for N-Ethyl-N-(2-
hydroxyethyl)nitrosamine.
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Property Value Source(s)
CAS Number 13147-25-6

Molecular Formula C4H10N202

Molecular Weight 118.14 g/mol

Physical State Liquid

Appearance Pale Yellow to Amber liquid
Boiling Point 103 °C / 3 mmHg
Specific Gravity ~1.10-1.22

Storage Temperature

Refrigerator (4 °C)

Hazard Codes

H341 (Suspected of causing
genetic defects), H350 (May

cause cancer)

Disposal Code

P501 (Dispose of

contents/container to an

approved waste disposal plant)

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of N-Ethyl-N-(2-
hydroxyethyl)nitrosamine.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b110614?utm_src=pdf-body
https://www.benchchem.com/product/b110614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparatioqy& Handling

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Y

Handle in Chemical Fume Hood

i
Waste Generation
1

T
Waste C‘vollection

Segregate Waste into
Dedicated Container

Label Container:
'Hazardous Waste'
+ Chemical Name + Hazard Info

1
Interim?torage

Seal Container Tightly

Store in Cool, Secure
Satellite Accumulation Area

Final D'isposal

Contact EHS for Waste Pickup

Transfer to Licensed
Hazardous Waste Vendor

1
IPo:st-Di:sposaI

Decontaminate Work Area
& Equipment

Click to download full resolution via product page

Caption: Disposal workflow for N-Ethyl-N-(2-hydroxyethyl)nitrosamine waste.
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 To cite this document: BenchChem. [Safe Disposal of N-Ethyl-N-(2-
hydroxyethyl)nitrosamine: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b110614#n-ethyl-n-2-hydroxyethyl-nitrosamine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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